Cas no 4229-57-6 (3-(2-deoxypentofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine)

• Product Name: 3-(2-deoxypentofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• CAS No: 4229-57-6
• MF: C₉H₁₂N₆O₃
• MW: 252.22998046875
• CID: 927961
• PubChem ID: 287000
• Update Time: 2025-04-19

3-(2-deoxypentofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-deoxypentofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• (2R,3S,5R)-5-(7-aminotriazolo[4,5-d]pyrimidin-3-yl)-2-(hydroxymethyl)oxolan-3-ol
• 1H-2-Benzopyran-1-one,7-amino-3-(2-bromoethoxy)-4-chloro-
• 7-amino-3-(2-bromoethoxy)-4-chloroisocoumarin
• 7-amino-3-(2-bromoethoxy)-4-chloro-isocoumarin
• 7-amino-4-chloro-3-(2-bromoethoxy)isocoumarin
• 8-aza-2'-deoxyadenosine
• 8-aza-2-deoxyadenosine
• 8-Aza-2'-deoxy-adenosine
• Abe-cic
• AC1L52C5
• ACMC-20mrsy
• AG-D-54789
• CHEMBL153705
• CTK4B4928
• Isocoumarin, 6a
• SureCN1271526
• AB69417
• 4229-57-6
• NSC146368
• (2R,3S,5R)-5-(7-AMINO-3H-[1,2,3]TRIAZOLO[4,5-D]PYRIMIDIN-3-YL)-2-(HYDROXYMETHYL)TETRAHYDROFURAN-3-OL
• 5-(7-Amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• DTXSID60301782
• NSC-146368
• 5-(7-aminotriazolo[4,5-d]pyrimidin-3-yl)-2-(hydroxymethyl)oxolan-3-ol
• 5-(5-amino-2,4,7,8,9-pentazabicyclo[4.3.0]nona-1,3,5,7-tetraen-9-yl)-2-(hydroxymethyl)oxolan-3-ol

• Inchi： 1S/C9H12N6O3/c10-8-7-9(12-3-11-8)15(14-13-7)6-1-4(17)5(2-16)18-6/h3-6,16-17H,1-2H2,(H2,10,11,12)
• InChI Key： SWPYSGBHZQYENP-UHFFFAOYSA-N
• SMILES： O1C(CO)C(CC1N1C2C(=C(N)N=CN=2)N=N1)O

Computed Properties

• Exact Mass: 252.09726
• Monoisotopic Mass: 252.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 2.11
• Boiling Point: 651.9°C at 760 mmHg
• Flash Point: 348°C
• Refractive Index: 1.946
• PSA: 132.2
• LogP: -0.97460